1,7-Di(3-pyridyl)-4-heptanol

• IUPAC Name: 1,7-dipyridin-3-ylheptan-4-ol
• InChI: InChI=1S/C17H22N2O/c20-17(9-1-5-15-7-3-11-18-13-15)10-2-6-16-8-4-12-19-14-16/h3-4,7-8,11-14,17,20H,1-2,5-6,9-10H2
• InChI Key: GYPJYFMLHHGLCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CCCC(CCCC2=CN=CC=C2)O
• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol
• CAS No.: 1313026-26-4

Description

1,7-Di(3-pyridyl)-4-heptanol is an organic compound characterized by the presence of two pyridine rings attached to a heptanol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,7-Di(3-pyridyl)-4-heptanol typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3-pyridinecarboxaldehyde and heptanal.

Condensation Reaction: The starting materials undergo a condensation reaction in the presence of a suitable catalyst, such as piperidine, to form an intermediate compound.

Reduction: The intermediate compound is then subjected to reduction using a reducing agent like sodium borohydride to yield this compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The reaction conditions are optimized to ensure high yield and purity of the final product. Common industrial methods include:

Batch Reactors: The reactants are mixed in a batch reactor, and the reaction is allowed to proceed under controlled temperature and pressure conditions.

Continuous Flow Reactors: In continuous flow reactors, the reactants are continuously fed into the reactor, and the product is continuously removed. This method offers advantages in terms of efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1,7-Di(3-pyridyl)-4-heptanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert the compound into its corresponding alcohols.

Substitution: The pyridine rings in the compound can undergo substitution reactions with electrophiles, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Electrophiles such as alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols.

Substitution: Substituted pyridine derivatives.

Scientific Research Applications

1,7-Di(3-pyridyl)-4-heptanol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and coordination compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of advanced materials, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 1,7-Di(3-pyridyl)-4-heptanol involves its interaction with specific molecular targets and pathways. The pyridine rings in the compound can interact with enzymes and receptors, leading to modulation of their activity. The compound may also participate in redox reactions, influencing cellular processes.

Comparison with Similar Compounds

Similar Compounds

• 1,7-Di(2-pyridyl)-4-heptanol
• 1,7-Di(4-pyridyl)-4-heptanol
• 1,7-Di(3-pyridyl)-4-hexanol

Uniqueness

1,7-Di(3-pyridyl)-4-heptanol is unique due to the specific positioning of the pyridine rings on the heptanol backbone. This structural feature imparts distinct chemical and biological properties to the compound, making it valuable for various applications.

Synthesis routes and methods I

Procedure details

A suspension of platinum oxide (280 mg) in absolute ethanol (1 mL) was diluted with absolute methanol (10 mL) followed by the addition of compound 1 (2.81 g, 10.73 mmol). The suspension was placed under 40 psi ofhydrogen gas. After hydrogen consumption ceased, the hydrogen was replaced with nitrogen and the reaction was filtered and concentrated to provide 2.87 g of compound 2 as a viscous oil.

Synthesis routes and methods II

Procedure details

A suspension of platinum oxide (280 mg) in absolute ethanol (1 mL) was diluted with absolute methanol (10 mL) followed by the addition of compound 1 (2.81 g, 10.73 mmol). The suspension was placed under 40 psi of hydrogen gas. After hydrogen consumption ceased, the hydrogen was replaced with nitrogen and the reaction was filtered and concentrated to provide 2.87 g of compound 2 as a viscous oil.